1-(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)-3-(4-ethylphenoxy)propan-2-ol hydrochloride

• IUPAC Name: 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(4-ethylphenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C22H29ClN2O2.ClH/c1-3-18-5-8-21(9-6-18)27-16-20(26)15-24-10-12-25(13-11-24)22-14-19(23)7-4-17(22)2;/h4-9,14,20,26H,3,10-13,15-16H2,1-2H3;1H
• InChI Key: ZCTNFBKQXFCMMT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(CN2CCN(CC2)C3=C(C=CC(=C3)Cl)C)O.Cl
• Molecular Formula: C22H30Cl2N2O2
• Molecular Weight: 425.4 g/mol
• CAS No.: 1215325-89-5

Description

1-(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)-3-(4-ethylphenoxy)propan-2-ol hydrochloride is a useful research compound. Its molecular formula is C22H30Cl2N2O2 and its molecular weight is 425.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

Research on novel derivatives involving similar structures has led to the synthesis of compounds with potential antidepressant and antianxiety properties. For example, a series of compounds synthesized from 2-acetylfuran showed significant antidepressant and antianxiety activities in preclinical models, indicating the therapeutic potential of these derivatives in mental health disorders (J. Kumar et al., 2017).

Antimicrobial and Antitumor Activities

Some derivatives have been synthesized and evaluated for their antimicrobial activities, with certain compounds exhibiting good or moderate activities against various microorganisms. This suggests a potential application in combating bacterial infections (H. Bektaş et al., 2007). Additionally, halogen-bearing phenolic chalcones and their corresponding bis Mannich bases, including similar structures, have been analyzed for cytotoxic and enzyme inhibitory effects, hinting at their potential as anticancer drug candidates (C. Yamali et al., 2016).

Cardiovascular and Antiviral Activities

Research into the cardiovascular activities of 1,4-substituted piperazine derivatives has highlighted their potential in treating cardiovascular disorders, showcasing the diverse therapeutic applications of these compounds (G. Chłoń-Rzepa et al., 2004). Furthermore, derivatives have been explored as non-nucleoside HIV-1 reverse transcriptase inhibitors, contributing to the development of new antiviral drugs (D. Romero et al., 1994).